Ethyl 4-{[3-(2-methoxyphenyl)propyl]amino}benzoate

• CAS No.: 61440-43-5
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol
• IUPAC Name: ethyl 4-[3-(2-methoxyphenyl)propylamino]benzoate
• InChI: InChI=1S/C19H23NO3/c1-3-23-19(21)16-10-12-17(13-11-16)20-14-6-8-15-7-4-5-9-18(15)22-2/h4-5,7,9-13,20H,3,6,8,14H2,1-2H3
• InChI Key: RULCHCRTVBOSDR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NCCCC2=CC=CC=C2OC

Description

Ethyl 4-{[3-(2-methoxyphenyl)propyl]amino}benzoate is a useful research compound. Its molecular formula is C19H23NO3 and its molecular weight is 313.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 14.5 g. of ethyl p-aminobenzoate, 10 g. of 1-bromo-3-(o-methoxyphenyl)propane and 50 ml. of hexamethylphosphoramide is heated at 130° C. for 15 hours, cooled and diluted with 20 ml. of water. The mixture is chilled, diluted with 50 ml. of cold ethanol:H2O (1:1) and filtered. The solid is washed with three 50 ml. portions of cold ethanol-water (1:1) and with water to give crystals, m.p. 106°-109° C. Recrystallization from ethanol (100 ml.) gives yellow crystals, m.p. 111°-113° C.